Cas no 178033-28-8 (Cyclopropanecarboxylicacid, 2-acetyl-, (1R-cis)- (9CI))

• Product Name: Cyclopropanecarboxylicacid, 2-acetyl-, (1R-cis)- (9CI)
• CAS No: 178033-28-8
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 112790
• PubChem ID: 15259397
• Update Time: 2025-04-18

Cyclopropanecarboxylicacid, 2-acetyl-, (1R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-acetyl-, (1R-cis)- (9CI)
• (1R,2S)-2-acetylcyclopropane-1-carboxylic acid
• SCHEMBL10208150
• DTXSID10570608
• 178033-28-8
• AKOS006379442
• Cyclopropanecarboxylic acid, 2-acetyl-, (1R-cis)- (9CI)

• Inchi： 1S/C6H8O3/c1-3(7)4-2-5(4)6(8)9/h4-5H,2H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： HYILWFYAUMCTTP-RFZPGFLSSA-N
• SMILES： OC([C@@H]1C[C@@H]1C(C)=O)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37